Tert-butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
Overview
Description
Tert-butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate (TBQC) is a synthetic organic compound that has been used in a variety of applications due to its unique properties. TBQC is a colorless, crystalline solid that has a melting point of 156-157 °C and is soluble in water, methanol, and ethanol. It is a relatively stable compound that is resistant to oxidation and hydrolysis. TBQC is an important chemical intermediate used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Synthesis of Marine Drugs : 4H-Chromene-2-carboxylic acid ester derivatives, including compounds related to Tert-butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate, have been studied for their potential in antitumor antibiotic tetrahydroisoquinoline natural products. These compounds show promise in structural-activity relationship studies due to their structural similarity to renieramycin M (Li et al., 2013).
Formation of 1,2-Dihydroquinoline Derivatives : Reactions of methyl 3-(arylamino)acrylates with hydrogen iodide produce 1,2-dihydroquinoline-3-carboxylic acid derivatives. This reaction is efficient in bulky tert-butyl alcohol and has various applications in synthesizing substituted phenyl ring compounds with different substituents (Matsumoto et al., 2010).
Chemical Transformations for Drug Development : Studies on tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate, which is structurally related to this compound, have explored its reactions with various reagents. These transformations are crucial for synthesizing complex molecules for pharmaceutical applications (Moskalenko & Boev, 2014).
Tert-butoxycarbonylation Reagent : 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI), related to the compound of interest, is used as a tert-butoxycarbonylation reagent for acidic proton-containing substrates like phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids. This reaction is significant in the synthesis of protected intermediates for further chemical transformations (Saito et al., 2006).
Antituberculosis and Antimalarial Applications : Some derivatives have shown significant activity against Mycobacterium tuberculosis strains and Plasmodium falciparum, indicating their potential as therapeutic agents for tuberculosis and malaria (Guerrini et al., 2013); (O’Neill et al., 2009).
Properties
IUPAC Name |
tert-butyl 4-oxo-2,3-dihydroquinoline-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-14(2,3)18-13(17)15-9-8-12(16)10-6-4-5-7-11(10)15/h4-7H,8-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFOUBFGWSHWLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=O)C2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60634022 | |
Record name | tert-Butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
179898-00-1 | |
Record name | tert-Butyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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